Cas no 892464-97-0 (ethyl 1-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoylpiperidine-4-carboxylate)

• Product Name: ethyl 1-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoylpiperidine-4-carboxylate
• CAS No: 892464-97-0
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• CID: 6237537
• PubChem ID: 27646260
• Update Time: 2025-11-01

ethyl 1-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoylpiperidine-4-carboxylate
• ethyl 1-(3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanoyl)piperidine-4-carboxylate
• ethyl 1-[3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoyl]piperidine-4-carboxylate
• ethyl 1-[3-(2-oxo-1,3-benzoxazol-3-yl)propanoyl]piperidine-4-carboxylate
• SMR000806004
• AKOS005622892
• 892464-97-0
• MLS001239105
• F0643-0029

• Inchi： 1S/C18H22N2O5/c1-2-24-17(22)13-7-10-19(11-8-13)16(21)9-12-20-14-5-3-4-6-15(14)25-18(20)23/h3-6,13H,2,7-12H2,1H3
• InChI Key： PUFWCAPVKPRJDK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(CCN2C(=O)OC3C=CC=CC2=3)=O)CC1)=O

Computed Properties

• Exact Mass: 346.15287181g/mol
• Monoisotopic Mass: 346.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on ethyl 1-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanoylpiperidine-4-carboxylate

Ethyl 1-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)PropanoylPiperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 1-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)PropanoylPiperidine-4-Carboxylate, identified by the CAS number 892464-97-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The structure of this compound is characterized by a piperidine ring substituted with a propanoyl group linked to a benzoxazole moiety. The benzoxazole ring is further modified with an oxo group, adding complexity to its structure and potentially enhancing its reactivity and bioavailability.

The synthesis of ethyl 1-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)PropanoylPiperidine-4-Carboxylate involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of the synthesis process. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the benzoxazole ring under mild conditions. These improvements have made the compound more accessible for further studies and applications.

The pharmacological properties of ethyl 1-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)PropanoylPiperidine-4-Carboxylate have been a subject of extensive research. Studies have shown that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and neurodegenerative disorders. For example, it has demonstrated significant anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

Recent studies have also explored the potential of this compound as a drug delivery agent. Its unique structure allows for the attachment of various functional groups, enabling targeted drug delivery systems. Researchers have investigated its use as a carrier for anticancer drugs, where it has shown enhanced drug solubility and reduced toxicity in preclinical models. Furthermore, its compatibility with biodegradable polymers has opened new avenues for its application in controlled-release formulations.

In terms of applications beyond pharmacology, ethyl 1-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)PropanoylPiperidine